Cas no 61338-35-0 (3-Quinolinecarbonitrile, 4-hydroxy-5,8-dimethoxy-)
61338-35-0 structure
Product Name:3-Quinolinecarbonitrile, 4-hydroxy-5,8-dimethoxy-
CAS No:61338-35-0
MF:C12H10N2O3
MW:230.21940279007
CID:483420
PubChem ID:22466603
Update Time:2025-04-19
3-Quinolinecarbonitrile, 4-hydroxy-5,8-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 3-Quinolinecarbonitrile, 4-hydroxy-5,8-dimethoxy-
- 4-HYDROXY-5,8-DIMETHOXY-3-QUINOLINECARBONITRILE
- 5,8-dimethoxy-4-oxo-1H-quinoline-3-carbonitrile
- 3-Cyan-4-hydroxy-5,8-dimethoxy-chinolin
- 3-Quinolinecarbonitrile,1,4-dihydro-5,8-dimethoxy-4-oxo-
- 4-hydroxy-5,8-dimethoxy-quinoline-3-carbonitrile
- 4-Hydroxy-5.8-dimethoxy-quinoline-3-carbonitrile
- CTK2E2138
- KB-71137
- KB-71237
- SureCN6384752
- ORBNORBNTUFCFT-UHFFFAOYSA-N
- 3-Quinolinecarbonitrile, 1,4-dihydro-5,8-dimethoxy-4-oxo-
- 61338-35-0
- AKOS000177620
- 4-HYDROXY-5,8-DIMETHOXYQUINOLINE-3-CARBONITRILE
- SCHEMBL6384752
- DTXSID20625835
- 5,8-Dimethoxy-4-oxo-1,4-dihydroquinoline-3-carbonitrile
- 71083-78-8
-
- Inchi: 1S/C12H10N2O3/c1-16-8-3-4-9(17-2)11-10(8)12(15)7(5-13)6-14-11/h3-4,6H,1-2H3,(H,14,15)
- InChI Key: ORBNORBNTUFCFT-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(C2=C1C(C(C#N)=CN2)=O)OC
Computed Properties
- Exact Mass: 230.06914219g/mol
- Monoisotopic Mass: 230.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 71.4Ų
3-Quinolinecarbonitrile, 4-hydroxy-5,8-dimethoxy- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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